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Compound of Interest

Compound Name:
5-Cyclopropyl-2-methylfuran-3-

carboxylic acid

CAS No.: 698990-99-7

Cat. No.: B2775475

Get Quote

2-Acetyl-5-methylfuran is a valuable heterocyclic ketone that serves as a crucial building block

in organic synthesis and possesses significant applications in the flavor and fragrance

industries.[1][2] Its characteristic nutty, caramel, and hay-like aroma makes it a key component

in food products like coffee, chocolate, and roasted nuts.[2] In chemical synthesis, it is a

versatile intermediate for pharmaceuticals and other specialty chemicals.[3]

The most direct and widely employed method for synthesizing this compound is the Friedel-

Crafts acylation of 2-methylfuran.[3][4] This electrophilic aromatic substitution reaction, while

powerful, presents unique challenges due to the inherent acid sensitivity of the furan ring,

which is prone to polymerization and degradation under harsh acidic conditions.[5][6]

This document serves as a comprehensive guide for researchers, scientists, and drug

development professionals. It provides a detailed, field-proven protocol, delves into the

underlying reaction mechanism, compares various catalytic systems, and offers practical

troubleshooting advice to ensure successful and repeatable synthesis.
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The acylation of 2-methylfuran is a classic example of an electrophilic aromatic substitution

(EAS) reaction. The furan ring, being electron-rich, acts as a nucleophile that attacks a strong

electrophile, in this case, a resonance-stabilized acylium ion.[7][8]

1. Generation of the Acylium Ion: The reaction is initiated by the activation of an acylating

agent, typically an acid anhydride or an acyl chloride, by a catalyst. This can be a Lewis acid

(e.g., AlCl₃, ZnCl₂) or a Brønsted acid (e.g., H₃PO₄, zeolites).[4][9][10][11][12] The catalyst

coordinates to the carbonyl oxygen of the acylating agent, facilitating the departure of the

leaving group and forming the highly electrophilic acylium ion (R-C≡O⁺).[8][13][14]

2. Electrophilic Attack and Regioselectivity: The electron-rich furan ring attacks the acylium ion.

The acylation of 2-methylfuran occurs with high regioselectivity at the C5 position. This is

because the furan oxygen directs electrophilic attack to the α-positions (C2 and C5), and the

existing methyl group at the C2 position further activates the ring and sterically directs the

incoming acyl group to the vacant C5 position.

3. Aromatization: The resulting intermediate, an arenium ion or σ-complex, is unstable and

rapidly loses a proton (H⁺) from the C5 position to restore the aromaticity of the furan ring,

yielding the final product, 2-acetyl-5-methylfuran.[7][8]
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Figure 1: General Mechanism of Friedel-Crafts Acylation
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Figure 2: Workflow for the Synthesis of 2-Acetyl-5-methylfuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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